Cas no 1807147-07-4 (3-(Difluoromethyl)-2-fluoro-6-iodopyridine-4-sulfonamide)

• Product Name: 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-4-sulfonamide
• CAS No: 1807147-07-4
• MF: C₆H₄F₃IN₂O₂S
• MW: 352.072842597961
• CID: 4882471
• Update Time: 2025-05-19

3-(Difluoromethyl)-2-fluoro-6-iodopyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-4-sulfonamide

• Inchi： 1S/C6H4F3IN2O2S/c7-5(8)4-2(15(11,13)14)1-3(10)12-6(4)9/h1,5H,(H2,11,13,14)
• InChI Key： LVTYTRJGYXKRQO-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=N1)F)C(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.2
• Topological Polar Surface Area: 81.4

Additional information on 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-4-sulfonamide

Introduction to 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-4-sulfonamide (CAS No. 1807147-07-4)

3-(Difluoromethyl)-2-fluoro-6-iodopyridine-4-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1807147-07-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine sulfonamide class, a structural motif well-documented for its diverse biological activities and pharmacological potential. The presence of multiple fluorine atoms and an iodine substituent in its molecular framework endows it with unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-4-sulfonamide consists of a pyridine ring substituted with a difluoromethyl group at the 3-position, a fluoro atom at the 2-position, an iodine atom at the 6-position, and a sulfonamide group at the 4-position. This specific arrangement of functional groups contributes to its distinct chemical reactivity and biological interactions. The sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in drug design, known for its ability to enhance binding affinity and metabolic stability. Additionally, the electron-withdrawing nature of the fluorine atoms and the electron-donating effect of the iodine atom modulate the overall electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of halogenated pyridines, particularly those incorporating fluorine and iodine substituents. These elements are frequently employed in medicinal chemistry to improve drug-like properties such as lipophilicity, metabolic stability, and target binding affinity. The introduction of fluorine atoms can enhance metabolic resistance by inhibiting enzymatic degradation, while iodine atoms can serve as handles for further chemical modifications or participate in specific interactions with biological receptors. The compound 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-4-sulfonamide exemplifies these principles, offering a versatile platform for medicinal chemists to design innovative therapeutic molecules.

One of the most compelling aspects of 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-4-sulfonamide is its potential application in the development of small-molecule inhibitors targeting various disease-related pathways. The pyridine core is a privileged scaffold in drug discovery, frequently found in approved drugs across multiple therapeutic areas. The sulfonamide group further enhances its suitability for drug development by providing a site for hydrogen bonding interactions with biological targets. Moreover, the presence of both fluorine and iodine atoms allows for diverse chemical modifications, enabling the synthesis of analogues with tailored pharmacological profiles.

Recent studies have highlighted the role of halogenated pyridines in modulating enzyme activity and receptor binding. For instance, fluorinated pyridines have been shown to improve the potency and selectivity of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Similarly, iodinated pyridines have been explored for their potential in imaging applications and as probes for studying protein-protein interactions. The compound 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-4-sulfonamide combines these features, making it a promising candidate for further investigation in these areas.

The synthesis of 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-4-sulfonamide involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps typically include halogenation reactions to introduce fluorine and iodine substituents, followed by sulfonation to incorporate the sulfonamide group. The use of advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions can enhance reaction efficiency and selectivity. Given its complex structure, rigorous analytical characterization is essential to confirm the identity and purity of the final product. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to validate its chemical structure.

The pharmacokinetic properties of 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-4-sulfonamide are also an important consideration in drug development. The presence of fluorine atoms can influence metabolic pathways by affecting enzyme recognition, while the iodine atom may impact renal clearance or binding to plasma proteins. Understanding these properties is crucial for predicting drug behavior in vivo and optimizing dosing regimens. Preclinical studies often involve assessing absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) profiles to evaluate its safety and efficacy potential.

In conclusion,3-(Difluoromethyl)-2-fluoro-6-iodopyridine-4-sulfonamide (CAS No. 1807147-07-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of fluorine and iodine substituents on a pyridine scaffold provides a rich foundation for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for halogenated pyridines,3-(Difluoromethyl)-2-fluoro-6-iodopyridine-4-sulfonamide is poised to play a pivotal role in future drug discovery efforts.